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Compound of Interest

Compound Name: 2,4-Dibromopentane

Cat. No.: B098100 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,4-Dibromopentane (CAS No: 19398-53-9). The following

step-by-step instructions are designed for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Hazard Identification and Chemical Properties
2,4-Dibromopentane is a halogenated hydrocarbon that poses specific health risks. It is

crucial to understand its properties and hazards before handling. The compound is irritating to

the eyes, respiratory system, and skin.[1][2]

Table 1: Physical and Chemical Properties of 2,4-Dibromopentane
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Property Value

Molecular Formula C₅H₁₀Br₂[1][3]

Molecular Weight 229.94 g/mol [1][4]

Boiling Point 184°C at 760 mmHg[5]

Density 1.668 g/cm³[5]

Flash Point 64.3°C[5]

Hazard Statements
Irritating to eyes, respiratory system and skin

(R36/37/38)[1][2]

Safety Statements

Wear suitable protective clothing, gloves and

eye/face protection (S36/37/39); In case of

contact with eyes, rinse immediately with plenty

of water and seek medical advice (S26)[1][2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure and ensure personal

safety when handling 2,4-Dibromopentane.[6][7] Safety phrases explicitly recommend wearing

suitable protective clothing, gloves, and eye/face protection.[1][2]

Table 2: Recommended Personal Protective Equipment for 2,4-Dibromopentane
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Body Part PPE Type
Material/Specificati
on

Rationale

Eyes/Face
Safety Goggles &

Face Shield

Chemical splash

goggles and a face

shield.[8]

Protects against

splashes and vapors

that can cause serious

eye irritation.[2]

Hands
Chemical-Resistant

Gloves

Neoprene or

Fluoroelastomer

(Viton).[9]

Provides appropriate

protection against

halogenated

hydrocarbons. Nitrile

gloves offer poor

resistance and should

be avoided for

extended contact.[8]

[9]

Body Laboratory Coat
Flame-retardant and

chemically resistant.

Protects skin from

potential splashes and

contamination.[10]

Respiratory
Respirator (if

necessary)

Use in a well-

ventilated area. An air-

purifying respirator

with an appropriate

cartridge may be

necessary if

ventilation is

inadequate or for spill

response.[6][11]

The substance may

cause respiratory

irritation.[2][11]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential to prevent accidental exposure and

ensure a safe working environment.

Step 1: Pre-Handling Preparation
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Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest safety shower and eyewash station.

Have spill control materials readily accessible.

Step 2: Chemical Handling

Always handle 2,4-Dibromopentane inside a certified chemical fume hood to control vapor

exposure.

Wear the recommended PPE as detailed in Table 2.

Avoid direct contact with skin, eyes, and clothing.[12]

Use only non-sparking tools and work away from heat, sparks, or open flames.[11]

Keep the container tightly closed when not in use.[11]

Step 3: First Aid Procedures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][10]

In case of skin contact: Immediately remove all contaminated clothing and wash the affected

skin area with soap and water.[10]

If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if respiratory irritation persists.[10]

If swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[10]

Step 4: Incompatible Materials
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Avoid contact with strong oxidizing agents and powdered metals like aluminum, as these

may lead to vigorous reactions.[12][13]

Disposal Plan: Managing 2,4-Dibromopentane Waste
Proper disposal of 2,4-Dibromopentane and its containers is a critical aspect of laboratory

safety and environmental responsibility. It must be treated as hazardous waste.[14]

Step 1: Waste Segregation and Collection

Do not dispose of 2,4-Dibromopentane down the drain or in general waste.[14]

Collect all waste containing 2,4-Dibromopentane (including contaminated consumables) in

a designated, compatible, and properly sealed hazardous waste container.[15] The container

must be clearly labeled.

Step 2: Labeling and Storage

Label the waste container with "Hazardous Waste," the full chemical name "2,4-
Dibromopentane," and a clear description of the contents.

Store the sealed waste container in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials while awaiting pickup.

Step 3: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[15]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe management of 2,4-
Dibromopentane.
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Caption: Workflow for the safe handling and disposal of 2,4-Dibromopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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